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Compound of Interest

Compound Name: 6-Oxohexanoic acid

Cat. No.: B1218020

For laboratory professionals, including researchers, scientists, and drug development experts,
the proper handling and disposal of chemical reagents like 6-oxohexanoic acid are paramount
to ensuring a safe and compliant laboratory environment. This guide provides detailed, step-by-
step procedures for the safe disposal of 6-oxohexanoic acid, emphasizing immediate safety
protocols and operational logistics.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to be equipped with the appropriate
Personal Protective Equipment (PPE). This includes chemical-resistant gloves, safety goggles,
and a laboratory coat. All handling of 6-oxohexanoic acid should be conducted in a well-
ventilated area, preferably within a certified chemical fume hood, to minimize the risk of
inhalation.[1]

Quantitative Data Summary

The following tables summarize the key quantitative data for 6-oxohexanoic acid, providing a
quick reference for its physical and chemical properties, as well as its hazard classifications.

Table 1: Physical and Chemical Properties of 6-Oxohexanoic Acid
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Property Value
Molecular Formula C6H1003
Molecular Weight 130.14 g/mol [2]
Physical Form Solid[3]

Inert atmosphere, store in freezer, under

Storage Temperature
-20°C[3]

Table 2: GHS Hazard Classifications for 6-Oxohexanoic Acid

Hazard Class Category Hazard Statement

H302: Harmful if swallowed[1]

Acute Toxicity, Oral 4
[2]
) o H315: Causes skin irritation[1]
Skin Irritation 2
[2]
) o H319: Causes serious eye
Serious Eye Irritation 2A L
irritation[1][2]
Specific target organ toxicity — 3 H335: May cause respiratory
single exposure irritation[1][2]

Experimental Protocol: Step-by-Step Disposal
Procedure

The disposal of 6-oxohexanoic acid must be carried out as hazardous chemical waste. Direct
disposal down the drain or in regular trash is strictly prohibited.[4] Adherence to your
institution's Environmental Health and Safety (EHS) guidelines is mandatory.

1. Waste Segregation and Collection:

o Solid Waste: Carefully transfer solid 6-oxohexanoic acid waste into a designated,
compatible, and clearly labeled "Hazardous Waste" container.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/6-Oxohexanoic-acid
https://www.sigmaaldrich.com/US/en/product/ambeedinc/ambh9a626547?context=bbe
https://www.sigmaaldrich.com/US/en/product/ambeedinc/ambh9a626547?context=bbe
https://www.benchchem.com/product/b1218020?utm_src=pdf-body
https://www.chemicalbook.com/msds/6-oxohexanoic-acid.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/6-Oxohexanoic-acid
https://www.chemicalbook.com/msds/6-oxohexanoic-acid.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/6-Oxohexanoic-acid
https://www.chemicalbook.com/msds/6-oxohexanoic-acid.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/6-Oxohexanoic-acid
https://www.chemicalbook.com/msds/6-oxohexanoic-acid.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/6-Oxohexanoic-acid
https://www.benchchem.com/product/b1218020?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_6_2_4_Difluorophenyl_6_oxohexanoic_Acid_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b1218020?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218020?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Liquid Waste: Solutions containing 6-oxohexanoic acid should be collected in a separate,
designated "Halogenated Organic Waste" container if the solvent is halogenated. If a non-
halogenated solvent is used, collect it in a "Non-Halogenated Organic Waste" container. Do
not mix with incompatible waste streams, such as bases, to avoid potentially hazardous
reactions.[4]

Contaminated Materials: Any materials, such as weighing paper or pipette tips, that come
into contact with 6-oxohexanoic acid should be disposed of in the solid hazardous waste
container.

. Decontamination of Glassware:

Glassware that has been in contact with 6-oxohexanoic acid should be triple-rinsed with a
suitable solvent (e.g., acetone or ethanol).

The rinsate from these rinses must be collected and disposed of as liquid hazardous waste.

[4]

After triple-rinsing, the glassware can typically be washed through standard laboratory
procedures.

. Waste Container Labeling:

All hazardous waste containers must be accurately and clearly labeled.[4]

The label must include the words "Hazardous Waste" and the full chemical name, "6-
oxohexanoic acid."

Indicate the primary hazards (e.g., Irritant).

. Storage Pending Disposal:

Store the sealed hazardous waste container in a designated, well-ventilated, and secure
waste accumulation area.

Keep the container tightly closed and store it away from incompatible materials.[1]

. Arrangement for Disposal:
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» Contact your institution's Environmental Health and Safety (EHS) department to schedule a
pickup for the hazardous waste.

» Follow their specific procedures for waste pickup, which may involve submitting an online
request or making a phone call.[4]

Visualizing the Disposal Workflow

To further clarify the proper disposal procedures for 6-oxohexanoic acid, the following diagram
illustrates the decision-making process and necessary steps.
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Figure 1. Disposal Workflow for 6-Oxohexanoic Acid
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Caption: A flowchart illustrating the step-by-step process for the proper disposal of 6-
oxohexanoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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